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Compound of Interest

Compound Name: 2-Amino-N-tert-butylbenzamide

Cat. No.: B074491

Technical Guide: Physical Properties of 2-
Amino-N-tert-butylbenzamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 2-Amino-
N-tert-butylbenzamide (CAS No. 1203-89-0), focusing on its melting point and solubility. The
information is supplemented with detailed, generalized experimental protocols for the
determination of these properties and a representative synthesis workflow.

Core Physical Properties

2-Amino-N-tert-butylbenzamide is a benzamide derivative with potential applications in
medicinal chemistry and materials science. An understanding of its physical properties is
crucial for its handling, formulation, and application in research and development.

Data Presentation

The following table summarizes the available quantitative data for the physical properties of 2-
Amino-N-tert-butylbenzamide.
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Property Value Data Type Source
Melting Point 124-125 °C Experimental ChemicalBook][1]
Water Solubility log10(S) = -2.82 Calculated Cheméo[2]

Note: The water solubility is a calculated value and should be confirmed by experimental
analysis for precise applications.

Experimental Protocols

The following are detailed, generalized methodologies for determining the melting point and
solubility of a solid organic compound like 2-Amino-N-tert-butylbenzamide.

Melting Point Determination (Capillary Method)

This method is a standard technique for determining the melting point of a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle
Procedure:

o Sample Preparation: A small amount of dry 2-Amino-N-tert-butylbenzamide is finely ground
using a mortar and pestle. The open end of a capillary tube is then pressed into the powder.
The tube is inverted and tapped gently to pack the solid into the sealed end, aiming for a

sample height of 2-3 mm.
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o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus. The thermometer is inserted into its designated holder.

e Determination:
o A preliminary, rapid heating is performed to get an approximate melting range.
o The apparatus is allowed to cool.

o Asecond sample is prepared, and the temperature is raised quickly to about 15-20°C
below the approximate melting point.

o The heating rate is then slowed to 1-2°C per minute.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire solid has turned into a clear liquid is recorded as the
end of the melting range.

Solubility Determination (Qualitative)

This protocol provides a qualitative assessment of a compound's solubility in various solvents.
Apparatus:

Small test tubes

Vortex mixer or stirring rod

Graduated pipette or dropper

Spatula

Solvents to be tested:

e \Water

e Ethanol
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» Acetone
o Toluene
e Dimethyl Sulfoxide (DMSO)
Procedure:

o Sample Preparation: Approximately 10-20 mg of 2-Amino-N-tert-butylbenzamide is
weighed and placed into a small test tube.

e Solvent Addition: 1 mL of the selected solvent is added to the test tube.

e Mixing: The mixture is agitated vigorously using a vortex mixer or by stirring with a glass rod
for approximately one minute.

e Observation: The mixture is visually inspected to determine if the solid has completely
dissolved.

» Classification:
o Soluble: The solid completely dissolves, forming a clear solution.

o Partially Soluble: A significant portion of the solid dissolves, but some undissolved
particles remain.

o Insoluble: The solid does not appear to dissolve.

e The procedure is repeated for each solvent. For more quantitative analysis, a gravimetric or
spectroscopic method would be employed to determine the concentration of the dissolved
solid at saturation.

Mandatory Visualization
Synthesis Workflow for 2-Amino-N-tert-butylbenzamide

The following diagram illustrates a plausible synthetic route for 2-Amino-N-tert-
butylbenzamide, starting from isatoic anhydride and tert-butylamine. This represents a
common method for the formation of N-substituted 2-aminobenzamides.
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Isatoic Anhydride
tert-Butylamine

Purification

2-Amino-N-tert-butylbenzamide (e.0., Recrystallization)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-Amino-N-tert-butylbenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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